Cas no 1731-94-8 (Methyl nonadecanoate)

• Product Name: Methyl nonadecanoate
• CAS No: 1731-94-8
• MF: C₂₀H₄₀O₂
• MW: 312.530406951904
• MDL: MFCD00009011
• CID: 229098
• PubChem ID: 24897732
• Update Time: 2025-06-09

Methyl nonadecanoate Chemical and Physical Properties

Names and Identifiers

• Nonadecanoic acid,methyl ester
• Methylnonadecanoate
• NONADECANOIC ACID METHYL ESTER(RG)
• (MethylaMino)acetaldehyde diMethyl acetal
• Methyl nonadecanoate1000µg
• Nonadecanoic a
• C19:0 METHYL ESTER
• METHYL N-NONADECANOATE
• methyl nonadecan-1-oate
• Nonadecanoic acid methyl
• N-NONADECANOIC ACID METHYL ESTER
• 1N-NONADECANOIC ACID METHYL ESTER
• Nonadecanoic Acid Methyl Ester
• Methyl nonadecanoate
• Nonadecanoic acid, methyl ester
• EINECS 217-056-9
• FT-0633802
• 67FQ8VV2L3
• Q27159902
• BDXAHSJUDUZLDU-UHFFFAOYSA-N
• HY-W004262
• SCHEMBL109331
• N0460
• H10860
• CS-W004262
• 1731-94-8
• Nonadecanoic acid-methyl ester
• DTXSID40169524
• CHEBI:87758
• UNII-67FQ8VV2L3
• Methyl nonadecanoate, puriss., >=98.5% (GC)
• s5833
• BAA73194
• A25CCD7A-EA11-4124-B88C-A168A5582F47
• NS00025677
• Methyl nonadecanoate, >=98% (GC)
• AI3-36454
• Methyl Nonadecanoate (>99.5%)
• J-010888
• MFCD00009011
• AKOS015903908
• Methyl nonadecanoate, analytical standard
• DB-043929

• MDL： MFCD00009011
• Inchi： 1S/C20H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-2/h3-19H2,1-2H3
• InChI Key： BDXAHSJUDUZLDU-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 312.30300
• Monoisotopic Mass: 312.302831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White waxy solid.
• Density: 0.862±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 38.0 to 42.0 deg-C
• Boiling Point: 352.43°C (estimate)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.4305 (estimate)
• Solubility: Insuluble (2.9E-4 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 6.81100
• Solubility: Soluble in ethanol and diethyl ether. Insoluble in water.

Methyl nonadecanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl nonadecanoate

Methyl Nonadecanoate (CAS No. 1731-94-8): A Comprehensive Overview

Methyl Nonadecanoate, also known by its CAS number 1731-94-8, is a fatty acid methyl ester that has garnered significant attention in various industrial and research domains. This compound, which belongs to the broader category of fatty acid esters, is derived from nonadecanoic acid and is widely recognized for its versatile applications. Recent advancements in lipid chemistry and materials science have further highlighted its potential in emerging fields such as biodegradable polymers, cosmetic formulations, and bio-based surfactants.

The chemical structure of methyl nonadecanoate consists of a long hydrocarbon chain with a methyl group attached to the carboxylic acid moiety. This structure endows the compound with unique physical and chemical properties, including a high melting point, excellent solubility in organic solvents, and stability under various environmental conditions. These attributes make it an ideal candidate for use in applications where thermal stability and chemical resistance are critical.

Recent studies have explored the synthesis of methyl nonadecanoate through both traditional methods, such as transesterification, and innovative approaches like enzymatic catalysis. For instance, researchers have demonstrated that the use of lipase enzymes can significantly enhance the efficiency of transesterification reactions, leading to higher yields and reduced production costs. This advancement not only aligns with the growing demand for sustainable manufacturing processes but also opens new avenues for large-scale production of this compound.

In terms of applications, methyl nonadecanoate has found extensive use in the cosmetic industry as a conditioning agent and emollient. Its ability to penetrate the skin deeply without leaving a greasy residue makes it a preferred ingredient in skincare products such as moisturizers, sunscreens, and anti-aging formulations. Moreover, its biocompatibility and low toxicity profile further enhance its suitability for personal care applications.

Beyond cosmetics, methyl nonadecanoate has also been investigated for its potential in food additives and flavoring agents. Its mild flavor profile and high stability under thermal processing conditions make it an attractive option for enhancing the sensory properties of food products. Recent research has focused on optimizing its extraction methods to ensure maximum purity and minimize environmental impact.

Another promising area of application is in the development of bio-based polymers. Due to its long hydrocarbon chain, methyl nonadecanoate can serve as a building block for synthesizing biodegradable plastics, which are increasingly sought after as alternatives to conventional petroleum-based polymers. Scientists have reported successful incorporation of this compound into polyesters and polyamides, resulting in materials with improved mechanical properties and enhanced biodegradability.

From an environmental perspective, the biodegradability of methyl nonadecanoate is a key factor driving its adoption across various industries. Studies have shown that it undergoes rapid degradation under aerobic conditions, making it an eco-friendly choice compared to traditional synthetic compounds. This characteristic is particularly valuable in sectors where sustainability is a primary concern.

In conclusion, methyl nonadecanoate (CAS No. 1731-94-8) stands out as a multifaceted compound with diverse applications across industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of sustainable materials and products. As research continues to uncover new potentials for this compound, its role in shaping future technologies will undoubtedly expand further.